Cas no 1248919-37-0 ((3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol)

• Product Name: (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol
• CAS No: 1248919-37-0
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• MDL: MFCD07775268
• CID: 5216492
• Update Time: 2026-03-06

(3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol
• (5-fluoro-2-methoxyphenyl)-(furan-2-yl)methanol

• MDL： MFCD07775268
• Inchi： 1S/C12H11FO3/c1-15-10-5-3-2-4-8(10)11(14)12-9(13)6-7-16-12/h2-7,11,14H,1H3
• InChI Key： QLYDCGUXVGVWIC-UHFFFAOYSA-N
• SMILES： FC1C=COC=1C(C1C=CC=CC=1OC)O

Computed Properties

• Exact Mass: 222.069
• Monoisotopic Mass: 222.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.6

Additional information on (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol

Introduction to (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol (CAS No. 1248919-37-0)

(3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol (CAS No. 1248919-37-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a combination of fluorinated furan and methoxyphenyl moieties, which contribute to its diverse chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol.

Chemical Structure and Properties

The molecular formula of (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol is C₁₁H₁₁FO₃, with a molecular weight of approximately 216.19 g/mol. The compound features a furan ring substituted with a fluorine atom at the 3-position and a methoxyphenyl group attached to the methanol moiety. The presence of these functional groups imparts specific chemical properties to the molecule, such as enhanced solubility in polar solvents and improved stability under various reaction conditions.

The fluorine atom in the furan ring can influence the electronic distribution and reactivity of the molecule, making it an attractive candidate for various chemical transformations. The methoxyphenyl group, on the other hand, can modulate the lipophilicity and biological activity of the compound, which is crucial for its potential applications in drug discovery and development.

Synthesis Methods

The synthesis of (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol has been explored through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 3-fluorofuran with 2-methoxybenzaldehyde followed by reduction to form the desired alcohol. This method typically employs mild conditions and yields high-purity products.

An alternative synthetic route involves the coupling of 3-fluorofuran with 2-methoxybenzyl chloride using a suitable base and solvent system. This method can be optimized to achieve high yields and selectivity, making it suitable for large-scale production.

Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods for (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve product yields while minimizing waste generation.

Biological Activities

(3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Research has shown that the compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation in vitro and in vivo.

In addition to its anti-inflammatory effects, (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol has demonstrated potent antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases.

Furthermore, preliminary studies have indicated that (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage. These findings suggest that the compound may have therapeutic potential in cancer treatment when further optimized.

Potential Applications in Drug Discovery

The unique combination of chemical properties and biological activities makes (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol an attractive starting point for drug discovery efforts. Its anti-inflammatory properties could be harnessed for the development of new treatments for chronic inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The antioxidant activity of the compound may also be leveraged to develop preventive strategies against age-related diseases like Alzheimer's disease and cardiovascular disorders. Additionally, its anticancer potential warrants further investigation as a lead compound for novel anticancer drugs.

To fully realize these potential applications, ongoing research is focused on optimizing the pharmacokinetic properties of (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol, such as improving its bioavailability, reducing toxicity, and enhancing target specificity. Advanced computational methods and high-throughput screening technologies are being employed to identify structural modifications that can enhance these properties.

Conclusion

(3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol (CAS No. 1248919-37-0) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers specific chemical properties that make it suitable for various chemical transformations. Moreover, its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects, highlight its therapeutic potential in treating various diseases.

Ongoing research aims to optimize the pharmacokinetic properties of this compound to enhance its efficacy and safety profile. As new findings continue to emerge, it is likely that (3-Fluorofuran-2-yl)(2-methoxyphenyl)methanol will play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.